N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide

• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol
• IUPAC Name: N-[2-[(2-methoxy-3-methylbenzoyl)amino]ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H18N2O3S/c1-11-5-3-6-12(14(11)21-2)15(19)17-8-9-18-16(20)13-7-4-10-22-13/h3-7,10H,8-9H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key: PULQXUSUMSEPHD-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1OC)C(=O)NCCNC(=O)C2=CC=CS2
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NCCNC(=O)C2=CC=CS2)OC

Description

N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide, also known as MET, is a small molecule compound that has been synthesized and studied for its potential therapeutic applications. This compound has shown promise in various scientific research studies, including cancer treatment, neurodegenerative diseases, and inflammation.

Mechanism of Action

The mechanism of action of N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as matrix metalloproteinases (MMPs), which are involved in cancer cell growth and invasion. N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has also been shown to activate certain signaling pathways, such as the PI3K/Akt pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been shown to have various biochemical and physiological effects. In cancer research, N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has also been shown to inhibit angiogenesis, which is the process by which tumors form new blood vessels to support their growth. In addition, N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been shown to have anti-inflammatory effects, reducing inflammation in various disease models.

Advantages and Limitations for Lab Experiments

N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has several advantages for lab experiments. It is a small molecule compound, making it easy to synthesize and manipulate in the lab. It has also been shown to have low toxicity, making it a safe compound to use in experiments. However, one limitation of N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide. One direction is to further investigate its potential therapeutic applications in cancer, neurodegenerative diseases, and inflammation. Another direction is to study the mechanism of action of N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide in more detail, in order to better understand its effects on cancer cells and other disease models. Additionally, future studies could focus on improving the solubility of N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide, making it a more viable compound for use in experiments.

Synthesis Methods

The synthesis of N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide involves a multi-step process that begins with the preparation of 2-methoxy-3-methylbenzoic acid. This compound is then converted into an acid chloride, which is reacted with N-(2-aminoethyl)thiophene-2-carboxamide to produce the final product, N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide. The synthesis of N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been optimized to improve yield and purity, making it a viable compound for scientific research.

Scientific Research Applications

N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been extensively studied for its potential therapeutic applications. In cancer research, N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In addition, N-(2-{[(2-methoxy-3-methylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been shown to have anti-inflammatory properties, making it a potential treatment for various inflammatory diseases.